Cas no 1221724-27-1 (2-Ethyl-4-(piperidin-3-yl)pyrimidine dihydrochloride)

• Product Name: 2-Ethyl-4-(piperidin-3-yl)pyrimidine dihydrochloride
• CAS No: 1221724-27-1
• MF: C₁₁H₁₉Cl₂N₃
• MW: 264.194660425186
• CID: 5157724
• Update Time: 2025-05-24

2-Ethyl-4-(piperidin-3-yl)pyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-(piperidin-3-yl)pyrimidine dihydrochloride
• 2-ethyl-4-(piperidin-3-yl)pyrimidinedihydrochloride
• 2-Ethyl-4-(piperidin-3-yl)pyrimidine dihydrochloride

• Inchi： 1S/C11H17N3.2ClH/c1-2-11-13-7-5-10(14-11)9-4-3-6-12-8-9;;/h5,7,9,12H,2-4,6,8H2,1H3;2*1H
• InChI Key： QYZIKZGPYZRWHZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCC(C2C=CN=C(CC)N=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 172
• Topological Polar Surface Area: 37.8

Additional information on 2-Ethyl-4-(piperidin-3-yl)pyrimidine dihydrochloride

Introduction to 2-Ethyl-4-(piperidin-3-yl)pyrimidine dihydrochloride (CAS No: 1221724-27-1)

2-Ethyl-4-(piperidin-3-yl)pyrimidine dihydrochloride is a significant compound in the realm of pharmaceutical chemistry, featuring a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and development. This compound, identified by the CAS number 1221724-27-1, belongs to the pyrimidine class of heterocyclic organic compounds, which are widely recognized for their role in various biological and pharmacological processes. The presence of both ethyl and piperidinyl substituents in its molecular structure imparts distinct chemical and pharmacological properties, making it a valuable candidate for further investigation.

The molecular structure of 2-Ethyl-4-(piperidin-3-yl)pyrimidine dihydrochloride consists of a pyrimidine core substituted at the 2-position with an ethyl group and at the 4-position with a piperidin-3-yl group. This arrangement not only contributes to its complex chemical behavior but also opens up diverse possibilities for its interaction with biological targets. The dihydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and in vitro studies.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrimidine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, antiviral therapy, and central nervous system (CNS) disorders. The specific substitution pattern in 2-Ethyl-4-(piperidin-3-yl)pyrimidine dihydrochloride makes it an intriguing candidate for further research, particularly in the context of developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The pyrimidine core is a well-documented pharmacophore, capable of interacting with a wide range of biological targets. By modifying the substituents attached to this core, chemists can fine-tune the pharmacological properties of the compound to achieve desired effects. The ethyl and piperidinyl groups in 2-Ethyl-4-(piperidin-3-yl)pyrimidine dihydrochloride are particularly noteworthy, as they can influence both the solubility and binding affinity of the molecule to its target proteins.

Recent studies have highlighted the importance of pyrimidine derivatives in addressing unmet medical needs. For instance, compounds with similar structural motifs have been investigated for their antitumor properties, leveraging mechanisms such as inhibition of kinases or modulation of DNA repair pathways. The presence of the piperidinyl group in 2-Ethyl-4-(piperidin-3-yl)pyrimidine dihydrochloride suggests that it may exhibit similar activities, making it a promising candidate for further exploration.

The synthesis of 2-Ethyl-4-(piperidin-3-yl)pyrimidine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of intermediates such as ethyl pyrimidinate and piperidin-3-yldiazonium salt, which are then coupled to form the desired product. The final step involves converting the free base into its dihydrochloride salt to enhance stability and solubility.

From a computational chemistry perspective, 2-Ethyl-4-(piperidin-3-yl)pyrimidine dihydrochloride has been subjected to various molecular modeling studies to predict its interactions with biological targets. These studies have provided valuable insights into its binding affinity and potential side effects, guiding further experimental investigations. Additionally, virtual screening techniques have been employed to identify novel analogs with enhanced pharmacological properties.

The pharmacokinetic profile of 2-Ethyl-4-(piperidin-3-yl)pyrimidine dihydrochloride is another critical aspect that has been examined. Studies have indicated that this compound exhibits reasonable oral bioavailability and metabolic stability, suggesting its potential for clinical translation. However, further studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles.

In conclusion,2-Ethyl-4-(piperidin-3-y1)pyrimidine dihydrochloride (CAS No: 1221724 27 1 ) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique substitution pattern and favorable physicochemical properties make it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new applications for pyrimidine derivatives,this compound is poised to play a vital role in addressing various medical challenges.